1-(4-Carboxybenzoyl)-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 4-(3,4-dihydro-2H-quinoline-1-carbonyl)benzoic acid
• InChI: InChI=1S/C17H15NO3/c19-16(13-7-9-14(10-8-13)17(20)21)18-11-3-5-12-4-1-2-6-15(12)18/h1-2,4,6-10H,3,5,11H2,(H,20,21)
• InChI Key: PEWMCDINDJZBKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)C3=CC=C(C=C3)C(=O)O

Description

1-(4-Carboxybenzoyl)-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-methoxycarbonylbenzoyl)-1,2,3,4-tetrahydroquinoline (22.7 g) in methanol (300 ml) is added 5% aqueous sodium hydroxide solution (150 ml) and the mixture is refluxed for 2 hours. Methanol is distilled off under reduced pressure and the resulting residue is acidified with diluted hydrochloric acid, extracted with diethyl ether, and dried over magnesium sulfate. The solvent is distilled off under reduced pressure and the resulting crystal is collected by filtration to give 1-(4-carboxybenzoyl)-1,2,3,4-tetrahydroquinoline (13.2 g) as white powder, m.p. 181°-183° C.